Cas no 1261814-80-5 (4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261814-80-5
• MF: C₁₂H₆ClF₃N₂O₂
• MW: 302.636452198029
• CID: 4983891
• Update Time: 2025-10-31

4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3N2O2/c13-11-9(5-17-6-10(11)18(19)20)7-2-1-3-8(4-7)12(14,15)16/h1-6H
• InChI Key： BIMOCTVVDIJHOB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=CC=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 3.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine

Professional Introduction to 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261814-80-5)

4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261814-80-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic pyridines, which have garnered considerable attention due to their diverse applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro substituent, a nitro group, and a trifluoromethyl phenyl ring, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's molecular structure is characterized by a pyridine core substituted with multiple functional groups. The chloro group at the 4-position and the nitro group at the 3-position introduce electrophilic centers, enhancing its reactivity in nucleophilic substitution reactions. Additionally, the trifluoromethyl phenyl ring at the 5-position contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. These structural attributes make 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential applications in treating various diseases. The nitro group in 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine can be reduced to an amine group, which is a common strategy in drug development for introducing pharmacological activity. This transformation is particularly useful in designing kinase inhibitors and other small-molecule drugs that target specific biological pathways. The presence of the trifluoromethyl group also enhances the metabolic stability of the compound, reducing its susceptibility to degradation by enzymes such as cytochrome P450.

The pharmaceutical industry has been exploring novel ways to utilize 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine in drug discovery. One notable area of research is its application as a precursor in the synthesis of antiviral and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on viral proteases and kinases, making them promising candidates for antiviral therapies. Additionally, the structural motif of this molecule has been incorporated into several lead compounds that show efficacy against various types of cancer.

The synthesis of 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step typically employs reagents such as phosphorus oxychloride (POCl₃), while the nitration reaction is carried out using a mixture of nitric acid and sulfuric acid. The introduction of the trifluoromethyl phenyl ring is achieved through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, depending on the synthetic route chosen. These reactions highlight the importance of advanced synthetic methodologies in producing complex molecules like this one.

The chemical properties of 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo various transformations while maintaining structural integrity allows for extensive modifications to tailor its pharmacological properties. Researchers are particularly interested in how changes to its substituents affect its bioavailability, binding affinity to biological targets, and overall therapeutic efficacy. This flexibility makes it a valuable tool for designing new drugs with improved pharmacokinetic profiles.

In conclusion, 4-Chloro-3-nitro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261814-80-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing various biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and therapeutic innovation.